2-Mesyloxyoctane

• Molecular Formula: C9H20O3S
• Molecular Weight: 208.32 g/mol
• IUPAC Name: octan-2-yl methanesulfonate
• InChI: InChI=1S/C9H20O3S/c1-4-5-6-7-8-9(2)12-13(3,10)11/h9H,4-8H2,1-3H3
• InChI Key: ITSXQXHPTOAAAS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C)OS(=O)(=O)C

Description

2-Mesyloxyoctane is a useful research compound. Its molecular formula is C9H20O3S and its molecular weight is 208.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 130 g (0.995 mol) of 2-octanol and 207 ml (1.19 mol, 1.2 equiv) of diisopropylethylamine in 1.5 L dichloromethane at 0° C. under a CaSO4 drying tube was added dropwise 84.4 ml (1.09 mol, 1.1 equiv.) of methanesulfonyl chloride over 1 hour while keeping the internal temperature at less than 5° C. The faintly yellow solution was stirred at 0° C. for an additional 1.5 h. The cold reaction solution was then washed with 2×1 L ice-cold 1M HCl and 1 L of ice-cold H2O and brine and dried over MgSO4. The residue was filtered through Celite and concentrated in vacuo below 35° C. to afford 208 g of a yellow oil. The yellow oil was placed under high-vacuum for 2 h at 25° C. to give 205 g of yellow oil. NMR spectra confirmed the desired title-product having only trace amounts of solvents present.